Cas no 1465649-41-5 (4-bromo-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-pyrazol-3-amine)
1465649-41-5 structure
Product Name:4-bromo-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-pyrazol-3-amine
CAS No:1465649-41-5
MF:C7H9BrN6
MW:257.090558767319
CID:5707582
PubChem ID:65602788
Update Time:2023-11-24
4-bromo-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1465649-41-5
- EN300-1108559
- 4-BROMO-1-[(1-METHYL-1H-1,2,4-TRIAZOL-5-YL)METHYL]-1H-PYRAZOL-3-AMINE
- AKOS014941431
- 1H-Pyrazol-3-amine, 4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-
- 4-bromo-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-pyrazol-3-amine
-
- Inchi： 1S/C7H9BrN6/c1-13-6(10-4-11-13)3-14-2-5(8)7(9)12-14/h2,4H,3H2,1H3,(H2,9,12)
- InChI Key： QICZWDMHCFRVKM-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NN(C=1)CC1=NC=NN1C
Computed Properties
- Exact Mass: 256.00721g/mol
- Monoisotopic Mass: 256.00721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.94±0.1 g/cm3(Predicted)
- Boiling Point: 474.6±55.0 °C(Predicted)
- pka: 2.72±0.10(Predicted)
4-bromo-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108559-0.05g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1108559-0.1g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1108559-0.25g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1108559-0.5g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1108559-1.0g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1108559-2.5g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1108559-5.0g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1108559-10.0g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1108559-1g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1108559-5g |
4-bromo-1-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-1H-pyrazol-3-amine |
1465649-41-5 | 95% | 5g |
$3273.0 | 2023-10-27 |
4-bromo-1-(1-methyl-1H-1,2,4-triazol-5-yl)methyl-1H-pyrazol-3-amine Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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